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Introduction
Chloroethane (CH₃CH₂Cl), also known as ethyl chloride, is a versatile organochloride that has

played a significant, albeit evolving, role in the chemical and pharmaceutical industries. First

synthesized in 1440 by Basil Valentine through the reaction of ethanol and hydrochloric acid, its

journey from a laboratory curiosity to a large-scale industrial chemical reflects the broader

advancements in chemical engineering and the shifting landscape of industrial and

environmental priorities.[1] This technical guide provides a comprehensive historical review of

chloroethane's synthesis methodologies and its diverse applications, with a focus on

quantitative data and detailed experimental insights relevant to researchers and professionals

in drug development.

Historical Synthesis of Chloroethane
The production of chloroethane has been marked by the adoption and subsequent

obsolescence of several methods, driven by factors such as economic viability, feedstock

availability, and process efficiency.

Early Synthesis Methods
The earliest recorded synthesis of chloroethane dates back to the 15th century. In 1440, Basil

Valentine is credited with its first preparation by reacting ethanol with hydrochloric acid.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1197429?utm_src=pdf-interest
https://www.benchchem.com/product/b1197429?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroethane
https://www.benchchem.com/product/b1197429?utm_src=pdf-body
https://www.benchchem.com/product/b1197429?utm_src=pdf-body
https://www.benchchem.com/product/b1197429?utm_src=pdf-body
https://www.benchchem.com/product/b1197429?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Later, in 1648, Glauber synthesized it by reacting ethanol and zinc chloride.[1] These early

methods, while historically significant, were not suitable for large-scale production.

Industrial Production Methods
The advent of the industrial revolution and the burgeoning chemical industry in the 20th century

saw the development of more scalable synthesis routes. For a significant period, two main

processes dominated industrial production: the hydrochlorination of ethanol and the

chlorination of ethane. However, these methods have been largely superseded due to

economic and environmental factors.[1][2]

A traditional process for preparing ethyl chloride from hydrochloric acid and ethanol involved

using a zinc chloride solution as a catalyst at a reaction temperature of 145°C.[3] The crude

product then required neutralization and drying with concentrated sulfuric acid.[3]

The chlorination of ethane, which can be performed catalytically, electrolytically, thermally, or

photochemically, was another route used for production in the United States until 1974.[2]

Modern Synthesis of Chloroethane:
Hydrochlorination of Ethylene
Currently, the most dominant and economically viable method for producing chloroethane is

the hydrochlorination of ethylene.[1][2] This process involves the direct addition of hydrogen

chloride (HCl) to ethylene (C₂H₄) and can be carried out in either the liquid or gas phase.

Liquid-Phase Hydrochlorination
The liquid-phase reaction is typically carried out at a temperature of about 40°C in the

presence of an aluminum chloride catalyst.[2] The reacted products are then fed into a flash

evaporator column where chloroethane is separated from less volatile compounds and

subsequently purified by fractionation.[2]

Gas-Phase Hydrochlorination
The gas-phase reaction is conducted at higher temperatures, generally ranging from 130-

250°C, also using an aluminum chloride catalyst.[4] The fundamental chemical equation for this

process is:
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C₂H₄ + HCl → C₂H₅Cl[1][4]

Some chloroethane is also generated as a byproduct in the manufacturing of polyvinyl

chloride (PVC).[1][4]

Experimental Protocols
While detailed industrial-scale protocols are often proprietary, the following represents a

generalized laboratory-scale procedure for the synthesis of chloroethane via the

hydrochlorination of ethylene, based on the principles of the industrial process.

Objective: To synthesize chloroethane by the gas-phase hydrochlorination of ethylene.

Materials:

Ethylene gas (C₂H₄)

Hydrogen chloride gas (HCl)

Anhydrous aluminum chloride (AlCl₃) catalyst on a suitable support (e.g., alumina)

Inert gas (e.g., Nitrogen) for purging

Gas flow meters

Packed bed reactor tube

Temperature controller and furnace

Condenser and cold trap (e.g., using a dry ice/acetone bath)

Gas washing bottles containing water and a drying agent (e.g., concentrated sulfuric acid)

Collection vessel

Procedure:

Set up the packed bed reactor containing the aluminum chloride catalyst within the furnace.
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Purge the entire system with an inert gas to remove any air and moisture.

Heat the reactor to the desired temperature (e.g., 150°C).

Introduce a controlled flow of ethylene and hydrogen chloride gas into the reactor in a 1:1

molar ratio.

The product gas stream exiting the reactor is passed through a condenser and a cold trap to

liquefy the chloroethane.

Any unreacted gases and byproducts are passed through a series of gas washing bottles to

remove unreacted HCl and water.

The collected liquid chloroethane can be further purified by distillation.

Safety Precautions: This experiment must be conducted in a well-ventilated fume hood.

Ethylene and chloroethane are flammable, and hydrogen chloride is corrosive. Appropriate

personal protective equipment (goggles, gloves, lab coat) must be worn.

Data Presentation
The following table summarizes the key parameters for different chloroethane synthesis

methods.
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Historical and Current Applications of Chloroethane
The applications of chloroethane have undergone a significant transformation over the past

century, largely influenced by regulatory changes and the development of alternative

substances.

Major Historical Use: Tetraethyllead Production
Beginning in 1922 and for most of the 20th century, the primary application of chloroethane
was in the production of tetraethyllead (TEL), an anti-knock additive for gasoline.[1][4][5] The

phasing out of leaded gasoline due to environmental and health concerns led to a sharp

decline in the demand for chloroethane.[1][5] In 1979, an estimated 90% of chloroethane use

in the USA was for TEL synthesis; by 1984, this had decreased to 80%.[2]

Current and Niche Applications
Today, the primary industrial use of chloroethane is in the production of ethylcellulose, which

serves as a thickening agent and binder in paints, cosmetics, and similar products.[1][4][6]

Other notable applications include:
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Ethylating Agent: It is used as an ethylating agent in the manufacture of dyes and drugs.[7]

Solvent: Chloroethane is a solvent for phosphorus, sulfur, fats, oils, resins, and waxes.[2][7]

Refrigerant: It has been used as a refrigerant, although this application has diminished.[1][5]

[7][8]

Topical Anesthetic: In the medical and dental fields, it is used as a topical anesthetic to numb

the skin before minor procedures like injections, ear piercings, and skin biopsies, and to

alleviate pain from insect bites and stings.[5][7][8] It is also used in sports medicine for the

treatment of injuries.[5][7]

Blowing Agent: It is utilized as a blowing agent in the production of foamed plastics.[2][7]

Recreational Drug: Chloroethane has also been used as a recreational inhalant.[1][9]

Visualization of Synthesis and Application Pathways
Chloroethane Synthesis Pathways

Feedstocks Synthesis Processes

Product

Ethylene (C₂H₄) Hydrochlorination+ HCl

Ethanol (C₂H₅OH) Reaction with HCl+ HCl

Ethane (C₂H₆) Direct Chlorination+ Cl₂

Chloroethane (C₂H₅Cl)

Click to download full resolution via product page

Caption: Primary historical and current synthesis routes for chloroethane.
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Caption: Simplified workflow for the historical production of tetraethyllead from chloroethane.

Current Application Workflow: Ethylcellulose Production
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Caption: Simplified workflow for the current primary application of chloroethane in

ethylcellulose production.

Conclusion
The history of chloroethane synthesis and its applications is a compelling narrative of

chemical innovation and adaptation. From its early discovery to its role as a key ingredient in

the now-obsolete tetraethyllead, and its current primary use in the production of ethylcellulose,

chloroethane has remained a relevant, albeit less prominent, industrial chemical. For

researchers and professionals in drug development, understanding the synthesis and historical

applications of such foundational chemicals provides valuable context for the exploration of

new synthetic routes and the development of novel pharmaceuticals where ethylation reactions
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are crucial. The shift away from older, less efficient, and environmentally taxing production

methods to the dominant hydrochlorination of ethylene underscores the chemical industry's

ongoing drive towards more sustainable and economical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chloroethane - Wikipedia [en.wikipedia.org]

2. Chloroethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other
Halogenated Compounds; Cobalt and Cobalt Compounds - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. CN104311382A - Method for preparing chloroethane from chlorination by-product
hydrogen chloride - Google Patents [patents.google.com]

4. newworldencyclopedia.org [newworldencyclopedia.org]

5. atsdr.cdc.gov [atsdr.cdc.gov]

6. 9 Chloroethane Manufacturers in 2025 | Metoree [us.metoree.com]

7. Chloroethane (ethyl chloride) - DCCEEW [dcceew.gov.au]

8. Chloroethane | CH3CH2Cl | CID 6337 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Historical Review of Chloroethane: Synthesis and
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197429#historical-review-of-chloroethane-
synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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